Cas no 1517039-55-2 (methyl 3-amino-2-(2,4-difluorophenyl)propanoate)

• Product Name: methyl 3-amino-2-(2,4-difluorophenyl)propanoate
• CAS No: 1517039-55-2
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5920962
• PubChem ID: 83809986
• Update Time: 2025-06-07

methyl 3-amino-2-(2,4-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,4-difluorophenyl)propanoate
• 1517039-55-2
• EN300-1805079

• Inchi： 1S/C10H11F2NO2/c1-15-10(14)8(5-13)7-3-2-6(11)4-9(7)12/h2-4,8H,5,13H2,1H3
• InChI Key： JLYDPBAVOBHEBM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)OC)CN)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(2,4-difluorophenyl)propanoate

Methyl 3-amino-2-(2,4-difluorophenyl)propanoate (CAS No. 1517039-55-2): A Comprehensive Overview

Methyl 3-amino-2-(2,4-difluorophenyl)propanoate, with the chemical formula C₉H₁₀F₂N₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1517039-55-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of both amino and fluoro-substituted aromatic rings, make it a versatile intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The molecular structure of methyl 3-amino-2-(2,4-difluorophenyl)propanoate consists of a propanoate ester moiety linked to an aromatic ring substituted with two fluorine atoms at the 2 and 4 positions. This specific substitution pattern contributes to the compound's unique electronic properties and reactivity, which are critical factors in drug design. The amino group at the third position of the propanoate chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules can significantly alter their pharmacokinetic properties, making them more suitable for therapeutic use. Methyl 3-amino-2-(2,4-difluorophenyl)propanoate exemplifies this trend, as its structure incorporates both fluorine atoms and an amino group, which are known to enhance drug-like properties.

One of the most compelling aspects of methyl 3-amino-2-(2,4-difluorophenyl)propanoate is its potential as a building block in the synthesis of bioactive molecules. Researchers have utilized this compound in the development of novel inhibitors targeting various enzymes and receptors involved in human diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in cancer and inflammatory disorders. The fluoro-substituted phenyl ring is particularly noteworthy, as it can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The synthesis of methyl 3-amino-2-(2,4-difluorophenyl)propanoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

Recent studies have also explored the pharmacological properties of methyl 3-amino-2-(2,4-difluorophenyl)propanoate and its derivatives. In vitro experiments have demonstrated that certain analogs exhibit significant inhibitory effects on disease-related targets. For example, derivatives with modified side chains have shown promise in preclinical models for treating neurological disorders by interacting with specific neurotransmitter receptors. The combination of an amino group and fluoro-substituted aromatic ring makes this compound a valuable scaffold for designing molecules with enhanced therapeutic potential.

The role of computational chemistry in the study of methyl 3-amino-2-(2,4-difluorophenyl)propanoate cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These computational studies have guided experimental efforts by identifying key structural features that contribute to its biological activity. Furthermore, virtual screening methods have been used to identify novel derivatives with improved properties.

The future prospects for methyl 3-amino-2-(2,4-difluorophenyl)propanoate are promising, with ongoing research aimed at expanding its applications in drug discovery and development. Innovations in synthetic chemistry and computational methods will continue to enhance our ability to design and produce highly effective therapeutic agents based on this compound. As our understanding of disease mechanisms evolves, so too will the demand for innovative molecular tools like methyl 3-amino-2-(2,4-difluorophenyl)propanoate.

In conclusion, methyl 3-amino-2-(2,4-difluorophenyl)propanoate (CAS No. 1517039-55-2) is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules with potential therapeutic applications. With continued research and development, this compound is poised to play a crucial role in addressing various human diseases.